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Introduction
Titanium aluminum carbide (Ti3AlC2), a prominent member of the MAX phase family of ternary

carbides and nitrides, has garnered significant attention for its unique combination of metallic

and ceramic properties.[1][2][3] These materials exhibit excellent electrical and thermal

conductivity, good machinability, exceptional thermal shock resistance, and high-temperature

stability.[2][4] When incorporated into ceramic matrix composites (CMCs), Ti3AlC2 serves as a

reinforcing agent that can significantly enhance the mechanical, thermal, and electrical

properties of the resulting composite material. These composites are promising for a wide

range of applications, including high-temperature structural components, heat exchangers, and

electrical contact materials.[1][2][4]

This document provides detailed application notes and experimental protocols for the utilization

of Ti3AlC2 in CMCs, aimed at researchers and scientists in materials science and related

fields.
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Data Presentation: Properties of Ti3AlC2 Reinforced
CMCs
The following tables summarize the quantitative data on the properties of various Ti3AlC2-

reinforced ceramic matrix composites.

Table 1: Mechanical Properties of Ti3AlC2 Reinforced CMCs
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Composit
e System

Reinforce
ment
Content
(wt. % or
vol. %)

Fabricati
on
Method

Flexural
Strength
(MPa)

Vickers
Hardness
(GPa or
HV)

Fracture
Toughnes
s
(MPa·m¹/
²)

Referenc
e

TiAl-

Ti3AlC2
25 wt%

Spark

Plasma

Sintering

(SPS)

270 4.11 GPa - [5]

Ti3AlC2/ZA

27
30 vol%

Pressurele

ss

Sintering

528 1236 MPa - [6]

Ti3AlC2-

TiC
12 wt% TiC

Spark

Plasma

Sintering

(SPS)

-

Increased

by ~41-

56%

compared

to pure

Ti3AlC2

- [7]

Ti3AlC2/TA

15 Alloy
1.0 wt%

Spark

Plasma

Sintering

(SPS)

958 (Yield

Strength)
369.7 HV - [8][9]

Pure

Ti3AlC2
-

Spark

Plasma

Sintering

(SPS)

552 ± 30 - 9.1 ± 0.3 [10]

Pure

Ti3AlC2
-

Hot

Isostatic

Pressing

(HIP)

375 ± 15 ~3.5 GPa - [11]

Table 2: Thermal and Electrical Properties of Ti3AlC2 and its Composites
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Material
Temperatur
e Range (K)

Thermal
Conductivit
y
(W·m⁻¹·K⁻¹)

Coefficient
of Thermal
Expansion
(10⁻⁶ K⁻¹)

Electrical
Resistivity
(Ω·m)

Reference

Pure Ti3AlC2 473 - 1473 22.6 to 26.4 9.3 - [12][13]

Pure Ti3AlC2 300 - 1173 - -
3.4 x 10⁻⁵ to

1.1 x 10⁻⁴
[12][13]

Ti3AlC2-

nano-Cu (1:1

wt)

Sintered at

1050 °C
- -

Electrical

Conductivity:

75% IACS

[1]

Pure Ti3AlC2 15 - 300 Max at ~75 K - - [14]

Experimental Protocols
This section details the methodologies for key experiments involving the synthesis of Ti3AlC2
and the fabrication and characterization of Ti3AlC2-reinforced CMCs.

Protocol 1: Synthesis of Ti3AlC2 Powder via Molten Salt
Method
This protocol describes a relatively low-temperature method for synthesizing nanosized

Ti3AlC2 powder.[2]

1. Materials and Equipment:

Titanium (Ti) powder
Aluminum (Al) powder
Graphite (C) powder
Sodium chloride (NaCl)
Potassium chloride (KCl)
Ball mill
Tube furnace with controlled atmosphere capabilities
Alumina crucible
Deionized water
Centrifuge
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Drying oven

2. Procedure:

Powder Preparation: Stoichiometric amounts of Ti, Al, and C powders (e.g., molar ratio 3:1:2)
are mixed with a NaCl-KCl salt mixture (e.g., 10:1 salt to reactant mass ratio).
Milling: The powder mixture is ball-milled to ensure homogeneity.
Sintering: The milled powder is placed in an alumina crucible and heated in a tube furnace
under an inert atmosphere (e.g., Argon). The synthesis can be carried out under different
temperature and time conditions, for example:

900 °C for 10 hours
950 °C for 5 hours
1000 °C for 2 hours[2]

Purification: After cooling, the product is washed repeatedly with deionized water to dissolve
the salt matrix. Centrifugation is used to separate the Ti3AlC2 powder from the salt solution.
Drying: The purified Ti3AlC2 powder is dried in an oven.

Protocol 2: Fabrication of Ti3AlC2-Reinforced CMCs via
Spark Plasma Sintering (SPS)
SPS is a rapid sintering technique that allows for the densification of powders at lower

temperatures and shorter times compared to conventional methods.[5][15]

1. Materials and Equipment:

Ceramic matrix powder (e.g., TiAl, TiC)
Synthesized Ti3AlC2 powder
Spark Plasma Sintering (SPS) system
Graphite die and punches

2. Procedure:

Powder Mixing: The desired weight percentage of Ti3AlC2 powder is mixed with the ceramic
matrix powder. The mixing can be done through ball milling to ensure a homogeneous
distribution.
Die Loading: The powder mixture is loaded into a graphite die.
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Sintering: The die is placed in the SPS chamber. A typical SPS cycle for a TiAl-Ti3AlC2
composite involves:

Heating to 900 °C.
Applying a pressure of 40 MPa.
Holding for a short duration, for example, 420 seconds.[5]

Cooling and Extraction: The sample is cooled down, and the densified composite is extracted
from the die.

Protocol 3: Characterization of Ti3AlC2-Reinforced
CMCs
1. Microstructural Characterization:

Scanning Electron Microscopy (SEM): Used to observe the microstructure, including grain
size, phase distribution, and porosity of the composites. Energy-Dispersive X-ray
Spectroscopy (EDS) can be coupled with SEM to determine the elemental composition of
different phases.[15]
X-ray Diffraction (XRD): Employed to identify the crystalline phases present in the
synthesized powder and the final composite.

2. Mechanical Properties Testing:

Vickers Hardness: Measured by making indentations on the polished surface of the
composite using a Vickers indenter under a specific load.[5][15]
Flexural Strength: Typically determined by a three-point bending test on rectangular bar
specimens.[5]
Fracture Toughness: Can be evaluated using the single-edge-notched-beam (SENB)
method.[5]

3. Thermophysical Properties Analysis:

Thermal Diffusivity: Determined using the Laser Flash Analysis (LFA) method.[15]
Specific Heat Capacity: Measured by LFA using a reference sample.[15]
Thermal Conductivity: Calculated from the measured thermal diffusivity, specific heat
capacity, and density of the composite.[15]
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Caption: Logical flow from components to enhanced composite properties.

Experimental Workflow Diagram
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Caption: Workflow for synthesis, fabrication, and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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